Cas no 1783406-55-2 (3-Piperidinemethanol, 4,4-difluoro-1-methyl-)

• Product Name: 3-Piperidinemethanol, 4,4-difluoro-1-methyl-
• CAS No: 1783406-55-2
• MF: C₇H₁₃F₂NO
• MW: 165.181029081345
• MDL: MFCD28539977
• CID: 5245537
• PubChem ID: 84717016
• Update Time: 2025-06-11

3-Piperidinemethanol, 4,4-difluoro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinemethanol, 4,4-difluoro-1-methyl-

• MDL： MFCD28539977
• Inchi： 1S/C7H13F2NO/c1-10-3-2-7(8,9)6(4-10)5-11/h6,11H,2-5H2,1H3
• InChI Key： AAICYNIXXNLOHE-UHFFFAOYSA-N
• SMILES： N1(C)CCC(F)(F)C(CO)C1

Additional information on 3-Piperidinemethanol, 4,4-difluoro-1-methyl-

Introduction to 3-Piperidinemethanol, 4,4-difluoro-1-methyl- (CAS No. 1783406-55-2) and Its Applications in Modern Chemical Research

The compound 3-Piperidinemethanol, 4,4-difluoro-1-methyl- (CAS No. 1783406-55-2) represents a significant advancement in the field of pharmaceutical and chemical synthesis. This unique molecular structure, characterized by its piperidine ring, difluoro substitution, and methyl group, has garnered considerable attention due to its versatile applications in drug development and material science. The introduction of fluorine atoms into the molecule not only enhances its metabolic stability but also contributes to its binding affinity with biological targets, making it a valuable intermediate in the synthesis of bioactive molecules.

Recent studies have highlighted the role of fluorinated piperidine derivatives in the development of novel therapeutic agents. The presence of two fluorine atoms at the 4,4-difluoro position imparts a high degree of lipophilicity and electronic modulation, which is critical for optimizing pharmacokinetic properties. This compound has been explored in the design of kinase inhibitors, where its ability to mimic natural substrates while maintaining structural rigidity has shown promise in preclinical trials. The 1-methyl group further stabilizes the piperidine core, preventing unwanted ring opening under physiological conditions.

In the realm of medicinal chemistry, the synthesis of 3-Piperidinemethanol, 4,4-difluoro-1-methyl- involves sophisticated methodologies that leverage fluorination techniques and transition metal catalysis. The compound serves as a key building block for constructing more complex scaffolds, enabling researchers to fine-tune properties such as solubility and bioavailability. Its incorporation into drug candidates has been associated with improved pharmacological profiles, including enhanced target specificity and reduced off-target effects. These attributes are particularly relevant in the context of precision medicine, where tailored molecular entities are designed to address specific disease mechanisms.

The structural features of this compound also make it an attractive candidate for material science applications. Fluorinated piperidine derivatives exhibit unique electronic and optical properties, which are exploited in the development of advanced materials for organic electronics and sensors. The rigid piperidine ring combined with electron-withdrawing fluorine substituents allows for precise control over molecular packing and intermolecular interactions, leading to materials with tailored functionalities. For instance, derivatives of this compound have been investigated for their potential use in light-emitting diodes (LEDs) and photovoltaic devices due to their ability to form stable crystalline structures with high charge transport efficiency.

From a synthetic chemistry perspective, the preparation of 3-Piperidinemethanol, 4,4-difluoro-1-methyl- exemplifies the intersection of traditional organic synthesis with cutting-edge techniques. The introduction of fluorine atoms often presents challenges due to their high reactivity and sensitivity to environmental conditions. However, advances in fluorination methodologies have made it possible to incorporate these elements into complex molecules with high selectivity and yield. This compound’s synthesis typically involves multi-step reactions that require careful optimization to ensure regioselectivity and minimize byproduct formation. Such methodologies underscore the importance of innovative synthetic strategies in modern chemical research.

The pharmacological relevance of this compound is further underscored by its potential applications in treating neurological disorders. Piperidine-based scaffolds are well-documented for their role in modulating neurotransmitter systems, making them suitable candidates for drugs targeting conditions such as depression and epilepsy. The additional fluorine substituents enhance binding interactions with neurological receptors, improving therapeutic efficacy while reducing side effects associated with less selective agents. Preclinical studies have demonstrated that derivatives of this compound exhibit promising effects on neurotransmitter release and receptor modulation without significant toxicity.

In conclusion,3-Piperidinemethanol, 4,4-difluoro-1-methyl- (CAS No. 1783406-55-2) represents a cornerstone in contemporary chemical research due to its multifaceted applications across pharmaceuticals and materials science. Its unique structural features—combining a piperidine core with difluoro substitution—make it an invaluable intermediate for synthesizing bioactive molecules with enhanced metabolic stability and target affinity. As research continues to uncover new therapeutic possibilities and advanced material designs,this compound is poised to play an increasingly pivotal role in addressing complex scientific challenges.